Cas no 2138133-70-5 ([4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine)

• Product Name: [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine
• CAS No: 2138133-70-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5938496
• PubChem ID: 155896856
• Update Time: 2025-05-25

[4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138133-70-5
• EN300-718514
• [4-(3,4-dimethoxyphenyl)oxolan-2-yl]methanamine
• [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine

• Inchi： 1S/C13H19NO3/c1-15-12-4-3-9(6-13(12)16-2)10-5-11(7-14)17-8-10/h3-4,6,10-11H,5,7-8,14H2,1-2H3
• InChI Key： JUQJQVLGXRYWJE-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=C(C=2)OC)OC)CC1CN

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine

[4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine: A Comprehensive Overview

[4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine, identified by the CAS registry number 2138133-70-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxolane ring, which is substituted with a methoxyphenyl group and an amine functionality. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine involves a multi-step process that typically begins with the preparation of the oxolane ring. This is often achieved through the cyclization of a suitable diol with an aldehyde or ketone under acidic conditions. The substitution of the oxolane ring with the 3,4-dimethoxyphenyl group requires careful planning to ensure regioselectivity and yield optimization. The final step involves the introduction of the amine group, which can be achieved through reductive amination or other amine-forming reactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the 3,4-dimethoxyphenyl group confers significant electronic and steric properties to the molecule, making it an attractive candidate for modulation in various biological systems. For instance, research has shown that this compound exhibits promising activity in vitro against certain enzymes associated with neurodegenerative diseases. This suggests that it could serve as a lead compound for the development of drugs targeting these conditions.

In addition to its pharmacological applications, [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine has also been explored for its role in materials science. Its unique structure allows for potential applications in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. Recent advancements in click chemistry have further expanded its utility in constructing complex molecular architectures.

The chemical stability and reactivity of this compound are critical factors that influence its applications. Studies have shown that it exhibits moderate stability under physiological conditions, which is essential for its potential use as a drug candidate. However, further research is required to fully understand its metabolic pathways and pharmacokinetics.

In conclusion, [4-(3,4-Dimethoxyphenyl)oxolan-2-yl]methanamine (CAS No. 2138133-70-5) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.